Cas no 2137845-10-2 (Benzoxazole, 2-chloro-7-methyl-5-nitro-)

• Product Name: Benzoxazole, 2-chloro-7-methyl-5-nitro-
• CAS No: 2137845-10-2
• MF: C₈H₅ClN₂O₃
• MW: 212.58990073204
• CID: 5260469
• Update Time: 2025-08-04

Benzoxazole, 2-chloro-7-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-chloro-7-methyl-5-nitro-

• Inchi： 1S/C8H5ClN2O3/c1-4-2-5(11(12)13)3-6-7(4)14-8(9)10-6/h2-3H,1H3
• InChI Key： HAUSQVZXLQGHKX-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C([N+]([O-])=O)C=C2N=C1Cl

Additional information on Benzoxazole, 2-chloro-7-methyl-5-nitro-

Recent Advances in the Study of Benzoxazole, 2-chloro-7-methyl-5-nitro- (CAS: 2137845-10-2)

The compound Benzoxazole, 2-chloro-7-methyl-5-nitro- (CAS: 2137845-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of Benzoxazole, 2-chloro-7-methyl-5-nitro- as a versatile scaffold in medicinal chemistry. Researchers have successfully synthesized this compound through optimized protocols, achieving high yields and purity. The presence of the nitro and chloro functional groups in the benzoxazole core has been identified as a key factor in its reactivity and interaction with biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that Benzoxazole, 2-chloro-7-methyl-5-nitro- exhibits promising antimicrobial properties. Specifically, it has shown efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular interactions.

Additionally, this compound has been investigated for its potential anti-inflammatory and anticancer properties. In cellular models, it has been observed to modulate key signaling pathways involved in inflammation and apoptosis. These findings suggest that Benzoxazole, 2-chloro-7-methyl-5-nitro- could serve as a lead compound for the development of novel therapeutic agents targeting chronic inflammatory diseases and certain types of cancer.

From a structural perspective, computational modeling and X-ray crystallography studies have provided insights into the molecular conformation and electronic properties of Benzoxazole, 2-chloro-7-methyl-5-nitro-. These studies have revealed that the compound adopts a planar configuration, which may facilitate its interaction with biological macromolecules such as enzymes and receptors.

Despite these promising findings, challenges remain in the development of Benzoxazole, 2-chloro-7-methyl-5-nitro- as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. Nevertheless, the current research underscores the potential of this compound as a valuable tool in chemical biology and a candidate for drug discovery efforts.

In conclusion, Benzoxazole, 2-chloro-7-methyl-5-nitro- (CAS: 2137845-10-2) represents a promising area of research in the chemical and pharmaceutical sciences. Its unique structural features and diverse biological activities make it an attractive target for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential applications in treating various diseases.